Cas no 61747-84-0 (1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-)

1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl- structure
61747-84-0 structure
Product Name:1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-
CAS No:61747-84-0
MF:C13H15N3O
MW:229.277702569962
CID:467658
PubChem ID:19281566
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-phenyl-
    • 1,3,5-trimethyl-N-phenylpyrazole-4-carboxamide
    • DTXSID30598243
    • AKOS009126964
    • Z241918940
    • 1,3,5-Trimethyl-N-phenyl-1H-pyrazole-4-carboxamide
    • N-phenyl-1,3,5-trimethylpyrazole-4-carboxamide
    • 61747-84-0
    • Inchi: 1S/C13H15N3O/c1-9-12(10(2)16(3)15-9)13(17)14-11-7-5-4-6-8-11/h4-8H,1-3H3,(H,14,17)
    • InChI Key: PVAREJDJSSOKCX-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=NN(C)C=1C)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.12165
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
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